Cas no 2229533-64-4 (4-(3,5-dimethoxy-4-methylphenyl)butan-2-one)

• Product Name: 4-(3,5-dimethoxy-4-methylphenyl)butan-2-one
• CAS No: 2229533-64-4
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6381867
• PubChem ID: 165680583
• Update Time: 2025-06-11

4-(3,5-dimethoxy-4-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethoxy-4-methylphenyl)butan-2-one
• 2229533-64-4
• EN300-1795588

• Inchi： 1S/C13H18O3/c1-9(14)5-6-11-7-12(15-3)10(2)13(8-11)16-4/h7-8H,5-6H2,1-4H3
• InChI Key： BISDOVCFEMKTKK-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C)OC)CCC(C)=O

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 4-(3,5-dimethoxy-4-methylphenyl)butan-2-one

Comprehensive Overview of 4-(3,5-dimethoxy-4-methylphenyl)butan-2-one (CAS No. 2229533-64-4)

4-(3,5-dimethoxy-4-methylphenyl)butan-2-one is a specialized organic compound with the CAS registry number 2229533-64-4. This compound belongs to the family of aromatic ketones and is characterized by its unique structural features, including a dimethoxy and methyl substitution pattern on the phenyl ring. Its molecular formula and weight, along with its precise chemical properties, make it a subject of interest in various research and industrial applications.

The compound’s 3,5-dimethoxy-4-methylphenyl moiety contributes to its distinct chemical behavior, particularly in reactions involving electrophilic aromatic substitution. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, especially in the fields of pharmaceuticals and agrochemicals. Its butan-2-one chain further enhances its versatility, allowing for modifications that can tailor its reactivity for specific purposes.

In recent years, the demand for high-purity aromatic ketones like 4-(3,5-dimethoxy-4-methylphenyl)butan-2-one has surged, driven by advancements in drug discovery and material science. This compound’s stability under various conditions makes it a reliable candidate for use in catalysis and polymer chemistry. Additionally, its potential role in the development of flavor and fragrance compounds has garnered attention, as its structural analogs are known to contribute to sensory profiles.

From an analytical perspective, CAS No. 2229533-64-4 can be identified and quantified using techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound’s purity and consistency, which are critical for its application in fine chemical synthesis. The growing emphasis on green chemistry has also led to investigations into more sustainable production methods for this and related compounds.

The compound’s dimethoxy and methyl groups play a pivotal role in its solubility and reactivity, making it soluble in common organic solvents like ethanol, acetone, and dichloromethane. This property is particularly valuable in laboratory settings, where ease of handling and compatibility with standard protocols are essential. Furthermore, its thermal stability allows for its use in high-temperature reactions, broadening its applicability.

As the scientific community continues to explore novel synthetic pathways, 4-(3,5-dimethoxy-4-methylphenyl)butan-2-one stands out as a promising building block. Its potential applications in medicinal chemistry, such as the design of enzyme inhibitors or receptor modulators, are under active investigation. The compound’s ability to serve as a precursor for biologically active molecules highlights its significance in modern research.

In the context of industrial applications, this compound’s derivatives are being evaluated for their utility in advanced materials, including liquid crystals and photoresists. The integration of computational chemistry tools has further accelerated the discovery of new uses for CAS No. 2229533-64-4, enabling researchers to predict its behavior in complex systems with greater accuracy.

For those seeking detailed safety data or handling guidelines, it is important to consult reliable sources such as material safety data sheets (MSDS) or specialized chemical databases. Proper storage conditions, typically in a cool, dry environment, are recommended to maintain the compound’s integrity over time. As with all chemicals, adherence to best laboratory practices ensures safe and effective use.

The ongoing interest in 4-(3,5-dimethoxy-4-methylphenyl)butan-2-one reflects broader trends in the chemical industry, where specialty chemicals are increasingly valued for their precision and functionality. Whether in academic research or industrial production, this compound exemplifies the intersection of innovation and practicality, offering solutions to some of today’s most pressing scientific challenges.